Cas no 13421-96-0 (3,4',5-Trichlorobenzhydrol)

• Product Name: 3,4',5-Trichlorobenzhydrol
• CAS No: 13421-96-0
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• MDL: MFCD06201286
• CID: 4788881
• Update Time: 2026-02-27

3,4',5-Trichlorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,4',5-Trichlorobenzhydrol
• (4-Chlorophenyl)(3,5-dichlorophenyl)methanol

• MDL： MFCD06201286
• Inchi： 1S/C13H9Cl3O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7,13,17H
• InChI Key： FLHVCULFAXPOGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)Cl)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,4',5-Trichlorobenzhydrol

Professional Introduction to 3,4',5-Trichlorobenzhydrol (CAS No. 13421-96-0)

3,4',5-Trichlorobenzhydrol (CAS No. 13421-96-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This trichlorinated derivative of benzhydrol exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules. The compound's structure, characterized by three chlorine substituents at the 3, 4', and 5 positions on the benzene ring, contributes to its distinct reactivity and functionality, which are leveraged in multiple industrial and research applications.

The chemical structure of 3,4',5-Trichlorobenzhydrol imparts a high degree of electrophilicity, making it an effective precursor in cross-coupling reactions and other organic transformations. These reactions are pivotal in the development of novel pharmaceuticals, agrochemicals, and advanced polymers. Recent studies have highlighted its role in the synthesis of complex heterocyclic compounds, which are increasingly being explored for their therapeutic potential. The compound's ability to undergo selective functionalization has opened new avenues in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting specific biological pathways.

In the realm of materials science, 3,4',5-Trichlorobenzhydrol has been utilized in the development of novel photoactive materials and liquid crystals. Its chlorinated aromatic core enhances thermal stability and chemical resistance, making it suitable for applications in optoelectronic devices and high-performance coatings. Researchers have demonstrated its efficacy in creating advanced thin-film materials that exhibit improved light absorption and charge transport properties. These findings are particularly relevant in the context of next-generation solar cells and organic light-emitting diodes (OLEDs), where such materials can significantly enhance device efficiency.

The compound's reactivity also extends to its potential applications in catalysis. Studies have shown that derivatives of 3,4',5-Trichlorobenzhydrol can serve as effective ligands or catalysts in various organic transformations. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored as a means to enhance catalytic activity in oxidation reactions. This approach aligns with the growing trend toward sustainable chemistry, where the use of heterogeneous catalysts can reduce waste and improve reaction yields.

From a pharmaceutical perspective, 3,4',5-Trichlorobenzhydrol has been investigated as a building block for synthesizing bioactive molecules with potential therapeutic applications. Its structural motif is found to be compatible with various pharmacophores, enabling the design of compounds that interact with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have facilitated the rapid screening of derivatives for their pharmacological activity. This has led to the identification of novel scaffolds with improved efficacy and reduced toxicity compared to existing drugs.

The synthesis of 3,4',5-Trichlorobenzhydrol itself is a testament to the ingenuity of modern synthetic organic chemistry. While traditional methods rely on chlorination and condensation reactions, newer approaches employ transition-metal-catalyzed processes that offer higher selectivity and yield. These innovations not only streamline production but also minimize environmental impact by reducing byproduct formation. The compound's versatility continues to drive research into greener synthetic routes that align with global sustainability goals.

In conclusion, 3,4',5-Trichlorobenzhydrol (CAS No. 13421-96-0) represents a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical development, materials science, and catalysis. As research progresses, we can expect further discoveries that will expand its utility across multiple disciplines. The ongoing exploration of this compound underscores its significance as a key intermediate in advancing both scientific knowledge and industrial applications.